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Compound of Interest

Compound Name: 4-Vinyloxy-phenylamine

Cat. No.: B092634 Get Quote

Essential Safety and Handling Guide for 4-Vinyloxy-
phenylamine
This guide provides critical safety, logistical, and operational protocols for handling 4-Vinyloxy-
phenylamine in a laboratory setting. Adherence to these procedures is paramount for ensuring

the safety of all personnel and the integrity of research outcomes. The information herein is

compiled from safety data sheets and best practices for handling aromatic amines and vinyl

ethers.

Hazard Identification and Classification
4-Vinyloxy-phenylamine is classified as a hazardous substance. The primary routes of

exposure are ingestion, skin contact, and inhalation.

GHS Classification:

Acute Toxicity - Oral: Category 3[1]

Skin Sensitization: Category 1[1]

Hazard Statements:

H301: Toxic if swallowed[1]

H317: May cause an allergic skin reaction[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling 4-Vinyloxy-phenylamine.

Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation of

vapors, mists, or dust.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield

provides broader protection,

especially during transfers or

reactions that could splash.[2]

[3][4]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.[2][5]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[2]

[3]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes
To protect feet from spills.[2]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient. The type of

respirator will depend on the

specific conditions and

airborne concentration.[3][6]

Handling and Operational Protocol
A systematic approach to handling 4-Vinyloxy-phenylamine is crucial for safety.
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Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Emergency Equipment: Ensure a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible.[2]

PPE Donning: Put on all required PPE as outlined in the table above before entering the

designated handling area.[2]

Step 2: Compound Handling

Weighing: If weighing the solid compound, perform this task inside a chemical fume hood or

a ventilated balance enclosure to control dust.

Dissolving: When preparing solutions, add the 4-Vinyloxy-phenylamine to the solvent

slowly to prevent splashing.

Reactions: Conduct all chemical reactions within a certified chemical fume hood using

appropriate and securely assembled glassware.[2]

General Precautions: Do not eat, drink, or smoke when using this product.[1] Avoid breathing

any dust, fumes, gas, mist, vapors, or spray.[1] Wash hands and any exposed skin

thoroughly after handling.[1]

Step 3: Post-Handling Procedures

Decontamination: Wipe down the work area within the fume hood with an appropriate solvent

and cleaning agent.[2]

PPE Doffing: Remove PPE in a manner that avoids contaminating skin or clothing.

Personal Hygiene: Wash hands thoroughly with soap and water after completing work and

before leaving the laboratory.

Emergency Procedures
In Case of Exposure:
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Ingestion: IF SWALLOWED: Immediately call a POISON CENTER or doctor. Rinse mouth.[1]

Skin Contact: IF ON SKIN: Wash with plenty of water.[1] If skin irritation or rash occurs, get

medical advice/attention.[1] Take off contaminated clothing and wash it before reuse.[1]

Eye Contact: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[7]

Inhalation: Move the person to fresh air and keep comfortable for breathing. If experiencing

respiratory symptoms, call a POISON CENTER or doctor.

Storage and Disposal
Storage:

Store in a well-ventilated place.

Keep the container tightly closed.

Store locked up.[1]

Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[1] All waste must be treated as hazardous.

Visual Workflow Guides
To further clarify the procedural steps and decision-making processes, the following diagrams

have been created using the Graphviz DOT language.
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Start: Handling 4-Vinyloxy-phenylamine

Work in a Certified Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work required
outside a fume hood?

Wear a NIOSH-Approved Respirator

Yes

PPE Requirements Met

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 4-Vinyloxy-phenylamine.
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Preparation

Handling

Post-Handling & Disposal

Conduct Risk Assessment

Ensure Emergency Equipment is Accessible

Don All Required PPE

Weigh Compound in Fume Hood

Prepare Solutions in Fume Hood

Conduct Reactions in Fume Hood

Decontaminate Work Area

Dispose of Waste per Regulations

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Operational and Disposal Workflow for 4-Vinyloxy-phenylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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